Cas no 2138167-93-6 (5-(Dimethylsulfamoyl)-2,3-dimethylbenzene-1-sulfonyl fluoride)

• Product Name: 5-(Dimethylsulfamoyl)-2,3-dimethylbenzene-1-sulfonyl fluoride
• CAS No: 2138167-93-6
• MF: C₁₀H₁₄FNO₄S₂
• MW: 295.350863933563
• CID: 6109044
• PubChem ID: 165459219
• Update Time: 2025-06-15

5-(Dimethylsulfamoyl)-2,3-dimethylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-(dimethylsulfamoyl)-2,3-dimethylbenzene-1-sulfonyl fluoride
• EN300-727081
• 2138167-93-6
• 5-(Dimethylsulfamoyl)-2,3-dimethylbenzene-1-sulfonyl fluoride

• Inchi： 1S/C10H14FNO4S2/c1-7-5-9(18(15,16)12(3)4)6-10(8(7)2)17(11,13)14/h5-6H,1-4H3
• InChI Key： DAHNYRVBLBPSFX-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(C)=C(C=1)S(=O)(=O)F)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 295.03482844g/mol
• Monoisotopic Mass: 295.03482844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.3Ų

Additional information on 5-(Dimethylsulfamoyl)-2,3-dimethylbenzene-1-sulfonyl fluoride

5-(Dimethylsulfamoyl)-2,3-dimethylbenzene-1-sulfonyl fluoride (CAS No. 2138167-93-6): A Comprehensive Overview

5-(Dimethylsulfamoyl)-2,3-dimethylbenzene-1-sulfonyl fluoride (CAS No. 2138167-93-6) is a versatile compound with significant applications in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfonyl fluoride group and a dimethylsulfamoyl moiety. These functional groups endow the molecule with a range of chemical properties that make it an attractive candidate for various synthetic and biological studies.

The sulfonyl fluoride group is particularly noteworthy due to its reactivity and versatility in organic synthesis. It can undergo nucleophilic substitution reactions, making it useful in the preparation of various sulfonyl derivatives. Additionally, the dimethylsulfamoyl moiety imparts specific electronic and steric properties to the molecule, which can influence its reactivity and biological activity.

Recent research has highlighted the potential of 5-(Dimethylsulfamoyl)-2,3-dimethylbenzene-1-sulfonyl fluoride in the development of novel pharmaceutical agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in various disease pathways. The unique combination of functional groups allows for fine-tuning of the molecule's properties, enabling the design of highly selective and efficacious drugs.

In another study, researchers at a leading pharmaceutical company explored the use of 5-(Dimethylsulfamoyl)-2,3-dimethylbenzene-1-sulfonyl fluoride in the development of new antiviral agents. The compound's ability to form stable covalent bonds with target proteins was found to be particularly advantageous in inhibiting viral replication. This finding opens up new avenues for the treatment of viral infections, including those caused by emerging pathogens.

The synthetic accessibility of 5-(Dimethylsulfamoyl)-2,3-dimethylbenzene-1-sulfonyl fluoride is another factor that contributes to its widespread use in research laboratories. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. These methods typically involve multi-step processes that utilize readily available starting materials and well-established chemical transformations. The ability to synthesize this compound reliably and reproducibly ensures a consistent supply for ongoing research and development efforts.

From a safety perspective, 5-(Dimethylsulfamoyl)-2,3-dimethylbenzene-1-sulfonyl fluoride is generally considered to be stable under standard laboratory conditions. However, as with any chemical reagent, proper handling and storage practices should be followed to ensure safety and maintain product integrity. Researchers are advised to consult relevant safety data sheets (SDS) for detailed information on handling, storage, and disposal procedures.

In conclusion, 5-(Dimethylsulfamoyl)-2,3-dimethylbenzene-1-sulfonyl fluoride (CAS No. 2138167-93-6) is a valuable compound with a wide range of applications in chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it an essential tool for scientists working on the development of new drugs and therapeutic agents. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.